Cas no 650605-96-2 (3-Pyridinecarbonitrile, 6-(1,1-dimethylethyl)-2-methyl-4-(2-thienyl)-)

• Product Name: 3-Pyridinecarbonitrile, 6-(1,1-dimethylethyl)-2-methyl-4-(2-thienyl)-
• CAS No: 650605-96-2
• MF: C₁₅H₁₆N₂S
• MW: 256.365942001343
• CID: 408800
• PubChem ID: 71377429
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 6-(1,1-dimethylethyl)-2-methyl-4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-(1,1-dimethylethyl)-2-methyl-4-(2-thienyl)-
• 6-tert-butyl-2-methyl-4-thiophen-2-ylpyridine-3-carbonitrile
• DTXSID20800069
• 650605-96-2
• 6-tert-Butyl-2-methyl-4-(thiophen-2-yl)pyridine-3-carbonitrile

• Inchi： 1S/C15H16N2S/c1-10-12(9-16)11(13-6-5-7-18-13)8-14(17-10)15(2,3)4/h5-8H,1-4H3
• InChI Key： OFQUNZRYBPMRCG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(C#N)=C(C)N=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 256.10358
• Monoisotopic Mass: 256.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 36.68